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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzaldehyde

Cat. No.: B1338418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromo-4-methoxybenzaldehyde (CAS No: 43192-31-0), a versatile intermediate compound

used in organic synthesis, particularly within the pharmaceutical and agrochemical sectors.[1]

[2][3] This document outlines its key physical properties and provides standardized

methodologies for their experimental determination.

Physicochemical Data
2-Bromo-4-methoxybenzaldehyde is a solid, white crystalline compound at standard

conditions.[1][4] Its core chemical structure consists of a methoxy-substituted benzene ring with

both an aldehyde and a bromine substituent, which provides multiple avenues for chemical

transformation in synthetic chemistry.[1] The key physical properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Bromo-4-methoxybenzaldehyde
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Property Value Source(s)

CAS Number 43192-31-0 [2][4][5][6]

Molecular Formula C₈H₇BrO₂ [4][5][6][7]

Molecular Weight 215.04 g/mol [7]

Physical Form Solid [4]

Melting Point 75-77 °C / 80-82 °C (lit.)

Boiling Point 283.9 °C at 760 mmHg [5]

Experimental Protocols
The following sections describe standard laboratory protocols for the determination of the

melting and boiling points of organic compounds like 2-Bromo-4-methoxybenzaldehyde.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. This protocol is

the most common method for determining the melting point of a powdered solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heated oil bath or a digital melting point

device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 2-Bromo-4-methoxybenzaldehyde sample is completely

dry and finely powdered. A small amount of the sample is crushed into a fine powder using a
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mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powder, forcing a

small amount of the sample into the tube. The tube is then inverted and tapped gently on a

hard surface to pack the sample tightly into the sealed end. The sample height should be

approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block or attached to

the thermometer in a Thiele tube. The thermometer bulb and the sample should be at the

same level.

Heating: The apparatus is heated gradually. The heating rate should be rapid initially until the

temperature is about 15-20 °C below the expected melting point. The rate of heating is then

slowed to 1-2 °C per minute to ensure thermal equilibrium between the sample,

thermometer, and heating medium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely melted into a clear liquid is recorded as the end of the melting range. This

provides the melting point range (e.g., 75-77 °C).

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips
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Procedure:

Apparatus Assembly: A small quantity (a few milliliters) of the liquid sample (if 2-Bromo-4-
methoxybenzaldehyde were in liquid form) is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is inserted through a stopper into the neck of the

distillation flask. The top of the thermometer bulb should be positioned just below the side

arm leading to the condenser to accurately measure the temperature of the vapor that is

distilling.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Observation and Recording: The temperature is recorded when it becomes constant. This

stable temperature, observed while the vapor is condensing and dripping from the

condenser, is the boiling point of the liquid at the given atmospheric pressure.

Pressure Correction: Since the boiling point is pressure-dependent, the recorded

atmospheric pressure should be noted. If the measurement is not performed at standard

pressure (760 mmHg), a nomograph or the Clausius-Clapeyron equation can be used to

correct the boiling point to the standard pressure value.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of a compound's

melting point using the capillary method.
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Start

Sample Preparation:
Grind sample to a fine powder.

Capillary Loading:
Pack 2-3 mm of sample

into a sealed capillary tube.

Apparatus Setup:
Place capillary in melting

point apparatus.

Rapid Heating:
Heat quickly to ~15°C below

expected melting point.

Slow Heating:
Reduce rate to 1-2°C

per minute.

Observation:
Watch for phase transition

from solid to liquid.

Record Data:
Note temperature at first liquid drop

and when fully melted.

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2-BROMO-4-METHOXYBENZALDEHYDE | 43192-31-0 [chemicalbook.com]

3. chemimpex.com [chemimpex.com]

4. 2-Bromo-4-methoxybenzaldehyde, 98% 250 mg | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

5. Page loading... [wap.guidechem.com]

6. escientificsolutions.com [escientificsolutions.com]

7. 2-Bromo-4-methoxybenzaldehyde | C8H7BrO2 | CID 11127641 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
2-Bromo-4-methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338418#melting-point-and-boiling-point-of-2-bromo-
4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

